Cas no 954011-22-4 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide
• CAS No: 954011-22-4
• MF: C₂₀H₂₉N₃O₂
• MW: 343.463165044785
• CID: 5903173
• PubChem ID: 16891496
• Update Time: 2025-10-29

N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(4-(dimethylamino)phenethyl)oxalamide
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide
• AKOS024490729
• 954011-22-4
• F5021-0286
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-[4-(dimethylamino)phenyl]ethyl]oxamide
• N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide

• Inchi： 1S/C20H29N3O2/c1-23(2)18-10-8-17(9-11-18)13-15-22-20(25)19(24)21-14-12-16-6-4-3-5-7-16/h6,8-11H,3-5,7,12-15H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： VNRXVVIKCFPFAS-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC1C=CC(=CC=1)N(C)C)=O)NCCC1=CCCCC1

Computed Properties

• Exact Mass: 343.22597718g/mol
• Monoisotopic Mass: 343.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-4-(dimethylamino)phenylethyl}ethanediamide

N'-2-(Cyclohex-1-en-1-yl)ethyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide: A Comprehensive Overview

CAS No. 954011-22-4 refers to the compound N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide, a complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by the presence of a cyclohexene ring, a dimethylamino group, and an ethanediamide moiety. These functional groups contribute to its chemical reactivity and biological activity. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including polymers and pharmaceutical agents. The cyclohexene ring, in particular, plays a crucial role in determining the compound's stability and reactivity under various conditions.

One of the most significant aspects of this compound is its versatility in chemical reactions. The dimethylamino group acts as a strong electron donor, enhancing the nucleophilic properties of the molecule. This feature makes it an ideal candidate for use in organocatalysis and other reaction mechanisms that require efficient electron transfer. Furthermore, the ethanediamide group provides a platform for further functionalization, enabling the creation of derivatives with tailored properties.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Scientists have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to achieve better control over the product's structure. These advancements have not only streamlined the production process but also opened up new avenues for its application in drug discovery and material science.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate anti-inflammatory properties. This finding has sparked interest among pharmacologists who are exploring its potential as a lead compound for developing new therapeutic agents. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensing technologies.

The unique combination of structural features in N'-2-(cyclohex-1-en-1-yl)ethyl-N-{2-[4-(dimethylamino)phenyl]ethyl}ethanediamide makes it a valuable asset in both academic research and industrial applications. As researchers continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of complex organic systems.